Cas no 53977-47-2 (1-Isopropyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid)

1-Isopropyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid structure
53977-47-2 structure
Product name:1-Isopropyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
CAS No:53977-47-2
MF:C13H13NO3
MW:231.24722
CID:386932
PubChem ID:737694

1-Isopropyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-Isopropyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
    • 1-ISOPROPYL-4-OXO-1,4-DIHYDRO-3-QUINOLINECARBOXYLIC ACID
    • 1-Isopropyl-4-oxo-1,4-dihydro-quinoline-3-carboxylic acid
    • 1-isopropyl-4-oxo-1,4-dihydroquinoline-3-carboxylicacid
    • 53977-47-2
    • 4-oxo-1-(propan-2-yl)-1,4-dihydroquinoline-3-carboxylic acid
    • 1-Isopropyl-4-oxo-1,4-dihydro-quinoline-3-ca rboxylic acid
    • CCG-22965
    • SB69235
    • FT-0640203
    • 4-oxo-1-propan-2-ylquinoline-3-carboxylic acid
    • BB 0221588
    • MFCD01315709
    • 3M-352S
    • J-504824
    • Oprea1_297947
    • CS-0315852
    • HMS1615I10
    • AKOS000300174
    • SCHEMBL395598
    • 1-isopropyl-4-oxo-1,4-dihydro-3-quinolinecarboxylic acid, AldrichCPR
    • 1-isopropyl-4-oxoquinoline-3-carboxylic acid
    • DB-052443
    • STK325108
    • MDL: MFCD01315709
    • Inchi: InChI=1S/C13H13NO3/c1-8(2)14-7-10(13(16)17)12(15)9-5-3-4-6-11(9)14/h3-8H,1-2H3,(H,16,17)
    • InChI Key: GMQZCXRSOWOGAH-UHFFFAOYSA-N
    • SMILES: CC(C)N1C=C(C(=O)C2=CC=CC=C21)C(=O)O

Computed Properties

  • Exact Mass: 231.09000
  • Monoisotopic Mass: 230.081718
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 367
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 60.4

Experimental Properties

  • Density: 1.288
  • Melting Point: 200-203°C
  • Boiling Point: 362.6 ºC at 760 mmHg
  • Flash Point: 173.1ºC
  • PSA: 59.30000
  • LogP: 2.28060

1-Isopropyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

1-Isopropyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid Customs Data

  • HS CODE:2918300090
  • Customs Data:

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

1-Isopropyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM222617-1g
1-Isopropyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
53977-47-2 95%
1g
$353 2021-08-04
Apollo Scientific
OR32639-1g
4-Oxo-1-(propan-2-yl)-1,4-dihydroquinoline-3-carboxylic acid
53977-47-2 95
1g
£423.00 2025-02-20
Key Organics Ltd
3M-352S-1MG
1-isopropyl-4-oxo-1,4-dihydro-3-quinolinecarboxylic acid
53977-47-2 >97%
1mg
£37.00 2025-02-09
A2B Chem LLC
AG17333-10mg
1-Isopropyl-4-oxo-1,4-dihydro-3-quinolinecarboxylic acid
53977-47-2 >97%
10mg
$240.00 2024-04-19
A2B Chem LLC
AG17333-5g
1-Isopropyl-4-oxo-1,4-dihydro-3-quinolinecarboxylic acid
53977-47-2 >97%
5g
$1624.00 2024-04-19
A2B Chem LLC
AG17333-25g
1-Isopropyl-4-oxo-1,4-dihydro-3-quinolinecarboxylic acid
53977-47-2 >97%
25g
$5565.00 2024-04-19
abcr
AB157620-5g
1-Isopropyl-4-oxo-1,4-dihydro-3-quinolinecarboxylic acid; .
53977-47-2
5g
€1674.80 2024-04-17
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1386522-500mg
1-Isopropyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
53977-47-2 95+%
500mg
¥2433.00 2024-05-09
Apollo Scientific
OR32639-500mg
4-Oxo-1-(propan-2-yl)-1,4-dihydroquinoline-3-carboxylic acid
53977-47-2 97%
500mg
£285.00 2023-09-01
Chemenu
CM222617-1g
1-Isopropyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
53977-47-2 95%
1g
$*** 2023-05-30

Recommend Articles

Recommended suppliers
Amadis Chemical Company Limited
(CAS:53977-47-2)1-Isopropyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
A829873
Purity:99%
Quantity:1g
Price ($):830.0